Cas no 89684-55-9 (4-Quinolinecarboxylic acid, 6-acetyl-2-(2-phenylethenyl)-)

• Product Name: 4-Quinolinecarboxylic acid, 6-acetyl-2-(2-phenylethenyl)-
• CAS No: 89684-55-9
• MF: C₂₀H₁₅NO₃
• MW: 317.338005304337
• CID: 592370
• PubChem ID: 13220442
• Update Time: 2025-04-19

4-Quinolinecarboxylic acid, 6-acetyl-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 6-acetyl-2-(2-phenylethenyl)-
• 6-acetyl-2-(2-phenylethenyl)quinoline-4-carboxylic acid
• 89684-55-9
• 6-Acetyl-2-styrylquinoline-4-carboxylic acid

• Inchi： 1S/C20H15NO3/c1-13(22)15-8-10-19-17(11-15)18(20(23)24)12-16(21-19)9-7-14-5-3-2-4-6-14/h2-12H,1H3,(H,23,24)/b9-7+
• InChI Key： ATRZRWBMVVVFJI-VQHVLOKHSA-N
• SMILES： OC(C1C=C(/C=C/C2C=CC=CC=2)N=C2C=CC(C(C)=O)=CC2=1)=O

Computed Properties

• Exact Mass: 317.10519334g/mol
• Monoisotopic Mass: 317.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.3Ų